Cas no 90242-65-2 ((S)-Pent-3-yn-2-ol)

• Product Name: (S)-Pent-3-yn-2-ol
• CAS No: 90242-65-2
• MF: C₅H₈O
• MW: 84.1164216995239
• CID: 61383
• PubChem ID: 11137086
• Update Time: 2025-04-18

(S)-Pent-3-yn-2-ol Chemical and Physical Properties

Names and Identifiers

• (S)-Pent-3-yn-2-ol
• (S)-PENT-3-YNE-2-OL
• 3-Pentyn-2-ol,(S)-
• (S)-3-Pentyn-2-ol
• (2S)-PENT-3-YN-2-OL
• AKOS006284000
• 90242-65-2
• HJFRLXPEVRXBQZ-YFKPBYRVSA-N

• Inchi： 1S/C5H8O/c1-3-4-5(2)6/h5-6H,1-2H3/t5-/m0/s1
• InChI Key： HJFRLXPEVRXBQZ-YFKPBYRVSA-N
• SMILES： O[C@H](C#CC)C

Computed Properties

• Exact Mass: 84.057514874g/mol
• Monoisotopic Mass: 84.057514874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 82.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.912
• Boiling Point: 149.195°C at 760 mmHg
• Flash Point: 56.914°C
• Refractive Index: 1.448
• PSA: 20.23000
• LogP: 0.39050